Cas no 2229471-88-7 (1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol
• CAS No: 2229471-88-7
• MF: C₁₀H₁₀BrNO₃
• MW: 272.09530210495
• CID: 6212943
• PubChem ID: 165687559
• Update Time: 2025-06-12

1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol
• 2229471-88-7
• 1-[(4-bromo-3-nitrophenyl)methyl]cyclopropan-1-ol
• EN300-1922527

• Inchi： 1S/C10H10BrNO3/c11-8-2-1-7(5-9(8)12(14)15)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： PAWVTWHELRUPCI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CC1(CC1)O

Computed Properties

• Exact Mass: 270.98441g/mol
• Monoisotopic Mass: 270.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol (CAS No. 2229471-88-7)

1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol (CAS No. 2229471-88-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and nitrophenyl moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The compound's 4-bromo-3-nitrophenyl group is a key functional feature, enabling diverse chemical modifications. This versatility aligns with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly methods to produce such intermediates. Recent studies highlight its role in developing biodegradable polymers and photoactive materials, addressing global demands for environmentally conscious innovations.

In the context of drug development, 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol serves as a precursor for small-molecule inhibitors targeting enzymes like kinases. Its methylcyclopropanol moiety contributes to enhanced metabolic stability, a critical factor in optimizing drug candidates. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are paramount.

From a synthetic chemistry perspective, the compound's CAS No. 2229471-88-7 is frequently referenced in patents and academic journals exploring C-H activation and cross-coupling reactions. These methodologies are pivotal for constructing complex architectures efficiently, reducing waste, and improving atom economy—a priority in modern process chemistry.

Industrially, 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol is investigated for its potential in advanced material coatings and electronic components. Its nitroaromatic properties make it a candidate for organic semiconductors, resonating with the surge in flexible electronics research. This application is particularly relevant given the rise of wearable technology and IoT devices.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound's purity and stability. Quality control protocols emphasize compliance with ICH guidelines, reflecting the pharmaceutical industry's stringent standards. These practices ensure reproducibility in research and industrial-scale production.

Emerging discussions in AI-driven drug discovery often cite derivatives of methylcyclopropan-1-ol as case studies for machine learning-assisted molecular optimization. The compound's modular structure facilitates QSAR modeling, bridging computational and experimental chemistry—a hot topic in cheminformatics forums.

Environmental impact assessments of 2229471-88-7 highlight its low bioaccumulation potential, aligning with REACH regulations. Such data supports its adoption in green manufacturing initiatives, where regulatory compliance and ecological safety are paramount.

In summary, 1-(4-bromo-3-nitrophenyl)methylcyclopropan-1-ol represents a multifaceted compound with applications spanning medicinal chemistry, material science, and sustainable technology. Its continued study promises to yield innovative solutions addressing contemporary challenges in healthcare and industrial innovation.